1-Cyclopropoxy-2-methoxy-3-methylbenzene

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 1-cyclopropyloxy-2-methoxy-3-methylbenzene
• InChI: InChI=1S/C11H14O2/c1-8-4-3-5-10(11(8)12-2)13-9-6-7-9/h3-5,9H,6-7H2,1-2H3
• InChI Key: HXCFCWZXGGYNPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC2CC2)OC

Description

1-Cyclopropoxy-2-methoxy-3-methylbenzene is a trisubstituted benzene derivative featuring a cyclopropoxy group at position 1, a methoxy group at position 2, and a methyl group at position 3. The cyclopropoxy moiety introduces steric strain and unique electronic properties due to the three-membered ring’s angle strain, which may enhance reactivity in catalytic or synthetic applications.

However, its full characterization (e.g., spectroscopic data, toxicity, or ecological impact) remains undocumented in the available literature, necessitating cautious handling akin to structurally similar understudied compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Cyclopropoxy-2-methoxy-3-methylbenzene can be achieved through several methods. One common approach involves the electrophilic aromatic substitution of a benzene derivative. For instance, starting with 1-methoxy-3-methylbenzene, a cyclopropyl group can be introduced through a Friedel-Crafts alkylation reaction using cyclopropyl chloride and a Lewis acid catalyst such as aluminum chloride .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques like distillation and chromatography are common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

1-Cyclopropoxy-2-methoxy-3-methylbenzene undergoes various types of chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a carbonyl group.

Reduction: The compound can be reduced under specific conditions to form different derivatives.

Substitution: Electrophilic aromatic substitution reactions can introduce new substituents onto the benzene ring.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used.

Reduction: Catalytic hydrogenation using palladium on carbon is a common method.

Substitution: Lewis acids like aluminum chloride are used in Friedel-Crafts reactions.

Major Products Formed

Oxidation: Formation of carbonyl compounds.

Reduction: Formation of cyclopropyl derivatives.

Substitution: Introduction of various functional groups onto the benzene ring.

Scientific Research Applications

1-Cyclopropoxy-2-methoxy-3-methylbenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Cyclopropoxy-2-methoxy-3-methylbenzene involves its interaction with various molecular targets. The compound can undergo electrophilic aromatic substitution, where the benzene ring acts as a nucleophile and reacts with electrophiles. The presence of the cyclopropoxy and methoxy groups can influence the reactivity and orientation of these reactions .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 1-Cyclopropoxy-2-methoxy-3-methylbenzene with key analogs from the evidence:

Compound Name	Substituents/Functional Groups	Key Properties/Applications	Synthesis Method
1-Cyclopropoxy-2-methoxy-3-methylbenzene	1-Cyclopropoxy, 2-methoxy, 3-methyl	Potential directing group; high steric strain (inferred)	Likely nucleophilic substitution or photocycloaddition (analog-based)
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	3-Methylbenzamide, N,O-bidentate directing group	Metal-catalyzed C–H functionalization	Reaction of 3-methylbenzoyl chloride with amino alcohol
1-(1-Ethynylcyclopropyl)-4-methoxybenzene	1-Ethynylcyclopropyl, 4-methoxy	Undefined R&D applications; uncharacterized	Not specified
1-Methoxy-4-(2-methoxypropan-2-yl)benzene	4-(2-Methoxypropan-2-yl), 1-methoxy	Photocycloaddition product; natural product precursor	Iridium-catalyzed photocycloaddition
1-Methoxy-2,2,3,3-tetramethyl-1-phenylcyclopropane	Cyclopropane with methoxy, phenyl, tetramethyl	High steric hindrance; stability studies	Not detailed

Key Observations :

• Functional Groups : The target compound’s cyclopropoxy group distinguishes it from analogs like the benzamide in or the ethynylcyclopropane in . The N,O-bidentate directing group in the benzamide enables precise metal coordination, whereas the cyclopropoxy group’s strain may favor ring-opening reactions or stabilize transition states .
• In contrast, tetramethylcyclopropane derivatives () exhibit extreme steric hindrance, limiting their utility in catalysis .